Cas no 6958-60-7 (3,6-Pyridazinedione,4,5-dibromo-1,2-dihydro-)

3,6-Pyridazinedione,4,5-dibromo-1,2-dihydro- structure
6958-60-7 structure
Product Name:3,6-Pyridazinedione,4,5-dibromo-1,2-dihydro-
CAS No:6958-60-7
MF:C4H2Br2N2O2
MW:269.878879070282
CID:505855
PubChem ID:248192
Update Time:2025-04-19

3,6-Pyridazinedione,4,5-dibromo-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3,6-Pyridazinedione,4,5-dibromo-1,2-dihydro-
    • 4,5-dibromo-1,2-dihydropyridazine-3,6-dione
    • 4,5-Dibrom-1,2-dihydro-pyridazin-3,6-dion
    • 4,5-dibromo-1,2-dihydro-pyridazine-3,6-dione
    • 4.5-Dibrom-3.6-dioxo-1.2.3.6-tetrahydro-pyridazin
    • AC1L6LUN
    • AC1Q24DN
    • AG-G-71062
    • AR-1F8302
    • CTK5D0523
    • NSC64853
    • SureCN8120650
    • 6958-60-7
    • SCHEMBL8120650
    • NSC-64853
    • SCHEMBL22407254
    • DTXSID80289831
    • Inchi: 1S/C4H2Br2N2O2/c5-1-2(6)4(10)8-7-3(1)9/h(H,7,9)(H,8,10)
    • InChI Key: ULVLSYPAEWSTJK-UHFFFAOYSA-N
    • SMILES: BrC1C(NNC(C=1Br)=O)=O

Computed Properties

  • Exact Mass: 267.84826
  • Monoisotopic Mass: 267.848
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 2.464
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.662
  • PSA: 58.2
  • LogP: 0.58820
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